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Compound of Interest

Compound Name: ML-332

Cat. No.: B560465 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper handling and disposal of laboratory chemicals are critical for ensuring personnel

safety and environmental protection. This document provides detailed procedural guidance for

the disposal of ML-332, identified as the research chemical Slu-PP-332.

Disclaimer: Safety Data Sheets (SDS) for Slu-PP-332 present conflicting hazard information.

Therefore, it is imperative to treat this compound as potentially hazardous. Always consult your

institution's Environmental Health and Safety (EHS) office for specific disposal protocols and

adhere to all local, state, and federal regulations.

Chemical Identification and Hazard Assessment
Slu-PP-332 is a research chemical identified as an agonist of estrogen-related receptors

(ERRα, ERRβ, and ERRγ).[1][2][3] Due to conflicting information in available Safety Data

Sheets, a cautious approach to handling and disposal is essential.

Table 1: Chemical and Physical Properties of Slu-PP-332
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Property Value Reference

CAS Number 303760-60-3 [1][4][5][6][7]

Molecular Formula C18H14N2O2 [1][2][4][5][7]

Molecular Weight 290.32 g/mol [4][5][7]

Appearance Solid/Powder [1][5]

Storage Store at -20°C [1][5]

Solubility

Sparingly soluble in DMSO (1-

10 mg/ml), Slightly soluble in

ethanol (0.1-1 mg/ml)

[1][2]

Table 2: Summary of Hazard Classifications for Slu-PP-332

Source Hazard Classification

MedChemExpress SDS Not a hazardous substance or mixture.[4]

Tribioscience SDS Not a hazardous substance or mixture.[5]

CymitQuimica SDS

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, May cause

respiratory irritation.[6]

Cayman Chemical
This material should be considered hazardous

until further information becomes available.[1]

Given these discrepancies, researchers must handle Slu-PP-332 with appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][5]

Experimental Protocols: General Chemical Waste
Disposal Workflow
The following is a generalized, step-by-step protocol for the disposal of chemical waste like Slu-

PP-332 in a laboratory setting. This workflow is based on standard hazardous waste

management procedures.
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Diagram 1: General Laboratory Chemical Waste Disposal Workflow

Step 1: Waste Identification & Segregation

Step 2: Select Appropriate Waste Container

Consult SDS

Step 3: Label Waste Container

Properly sealed

Step 4: Accumulate Waste in Satellite Area

At or near point of generation

Step 5: Request Waste Pickup

When full or per schedule

Step 6: EHS Collection & Final Disposal

Scheduled pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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